Cas no 878059-36-0 (N-(5-chloro-2-methoxyphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878059-36-0
• MF: C₂₃H₂₄ClN₃O₆S
• MW: 505.971163749695
• CID: 5511058
• Update Time: 2025-06-09

N-(5-chloro-2-methoxyphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[[1-[2-(4-morpholinyl)-2-oxoethyl]-1H-indol-3-yl]sulfonyl]-
• N-(5-chloro-2-methoxyphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C23H24ClN3O6S/c1-32-20-7-6-16(24)12-18(20)25-22(28)15-34(30,31)21-13-27(19-5-3-2-4-17(19)21)14-23(29)26-8-10-33-11-9-26/h2-7,12-13H,8-11,14-15H2,1H3,(H,25,28)
• InChI Key： OFKGAQDGNUNYAE-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CS(C1C2=C(N(CC(N3CCOCC3)=O)C=1)C=CC=C2)(=O)=O

Additional information on N-(5-chloro-2-methoxyphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

Comprehensive Analysis of N-(5-chloro-2-methoxyphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878059-36-0)

N-(5-chloro-2-methoxyphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide, with the CAS number 878059-36-0, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole core, a morpholine moiety, and a sulfonylacetamide group, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given its multifunctional design.

The compound's molecular structure is characterized by the presence of a 5-chloro-2-methoxyphenyl group, which is linked to a sulfonylacetamide bridge. This bridge further connects to a 1H-indol-3-yl ring system modified with a morpholin-4-yl-2-oxoethyl side chain. Such a configuration suggests potential interactions with enzymes or receptors involved in cellular signaling, a topic frequently searched by scientists exploring small-molecule inhibitors or kinase modulators. The integration of these functional groups may contribute to the compound's bioavailability and binding affinity, critical factors in drug design.

In recent years, the demand for novel heterocyclic compounds like N-(5-chloro-2-methoxyphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide has surged, driven by advancements in precision medicine and targeted therapy. Online searches often revolve around its synthetic routes, mechanism of action, and potential as a lead compound for treating specific conditions. While its exact therapeutic applications remain under investigation, its structural complexity aligns with trends in fragment-based drug discovery, a hot topic in medicinal chemistry forums and publications.

From a synthetic chemistry perspective, the preparation of CAS 878059-36-0 likely involves multi-step reactions, including sulfonylation, amide coupling, and N-alkylation processes. These methods are frequently discussed in academic circles, especially among researchers optimizing high-yield protocols for complex molecules. The compound's physicochemical properties, such as solubility and stability, are also key areas of inquiry, as they influence its suitability for in vitro and in vivo studies.

The growing interest in N-(5-chloro-2-methoxyphenyl)-2-({1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide is reflected in its inclusion in chemical databases and patent literature. Queries about its spectral data (NMR, MS) or crystallographic information are common among chemists validating its purity or exploring its 3D conformation. Additionally, discussions about its potential structure-activity relationships (SAR) are prevalent, particularly in the context of optimizing pharmacokinetic profiles.

As the scientific community continues to explore CAS 878059-36-0, its relevance in interdisciplinary research becomes increasingly apparent. Whether as a chemical probe for understanding biological mechanisms or a stepping stone for next-generation therapeutics, this compound exemplifies the innovation driving modern pharmaceutical sciences. Future studies may uncover its full potential, solidifying its place in the ever-evolving landscape of bioactive molecules.